Cas no 256469-63-3 (3-Oxabicyclo[3.1.0]hexan-2-one, 1-(hydroxymethyl)-, (1S,5R)-)

• Product Name: 3-Oxabicyclo[3.1.0]hexan-2-one, 1-(hydroxymethyl)-, (1S,5R)-
• CAS No: 256469-63-3
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 3922562
• PubChem ID: 11829447
• Update Time: 2025-04-22

3-Oxabicyclo[3.1.0]hexan-2-one, 1-(hydroxymethyl)-, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexan-2-one, 1-(hydroxymethyl)-, (1S,5R)-
• (1S,5R)-1-(Hydroxymethyl)-3-oxabicyclo[3.1.0]hexan-2-one
• CS-0227431
• Rel-(1S,5R)-1-(hydroxymethyl)-3-oxabicyclo[3.1.0]hexan-2-one
• 256469-63-3
• SCHEMBL15929515

• Inchi： 1S/C6H8O3/c7-3-6-1-4(6)2-9-5(6)8/h4,7H,1-3H2/t4-,6+/m0/s1
• InChI Key： JQKCKKCEDZGBCW-UJURSFKZSA-N
• SMILES： O1C([C@@]2(CO)C[C@H]2C1)=O

Computed Properties

• Exact Mass: 128.047344113g/mol
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones